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Compound of Interest

Compound Name: Octaethylene glycol

Cat. No.: B1677102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the seminal discoveries and historical development of

oligoethylene glycols (OEGs). From the pioneering synthesis of the first glycol to the controlled

polymerization of its higher-order analogues, this document provides a comprehensive

overview of the foundational chemistry that gave rise to this important class of compounds.

Detailed experimental protocols, both historical and modern, are presented alongside

quantitative data to offer a practical resource for researchers in chemistry and drug

development.

The Genesis of Glycols: A Mid-19th Century
Breakthrough
The story of oligoethylene glycols begins in the mid-1800s, a period of fervent discovery in

organic chemistry. The concept of polyhydric alcohols was just beginning to be understood, and

the synthesis of a diatomic alcohol—a glycol—was a significant scientific pursuit.

Charles-Adolphe Wurtz and the First Glycol
The French chemist Charles-Adolphe Wurtz is credited with the first synthesis of ethylene

glycol in 1856.[1] His work, published in the Comptes Rendus de l'Académie des Sciences,

described the preparation of what he termed "glycol" or "diatomic alcohol."[2][3][4][5] Wurtz's

initial synthesis involved a two-step process starting from ethylene. He first prepared ethylene

iodide and then reacted it with silver acetate to produce ethylene diacetate. Subsequent
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saponification (hydrolysis with a base) of the diacetate yielded ethylene glycol. This discovery

was a crucial step in establishing the concept of polyatomic alcohols. A later publication by

Wurtz in 1859 detailed the synthesis of glycol from ethylene oxide and water.

A.V. Lourenço and the Dawn of Polymerization
Shortly after Wurtz's discovery of the monomer, the Portuguese chemist A.V. Lourenço,

working in Wurtz's own laboratory, reported the synthesis of the first oligoethylene glycols in

1859. By heating ethylene glycol with ethylene dibromide, Lourenço observed the formation of

a series of higher boiling point liquids. Through fractional distillation, he was able to isolate and

identify diethylene glycol, triethylene glycol, and higher oligomers, demonstrating the principle

of polymerization for these compounds. His work on these "polyethylenic alcohols" was later

detailed in the Annales de chimie et de physique.

Physical and Chemical Properties of Oligoethylene
Glycols
Oligoethylene glycols are clear, colorless, and odorless liquids with a sweet taste. Their

physical properties, such as boiling point, viscosity, and density, vary systematically with the

number of ethylene glycol units in the chain. The presence of ether linkages and terminal

hydroxyl groups makes them highly soluble in water and other polar solvents.

Property
Ethylene
Glycol (n=1)

Diethylene
Glycol (n=2)

Triethylene
Glycol (n=3)

Tetraethylene
Glycol (n=4)

Molecular

Formula
C₂H₆O₂ C₄H₁₀O₃ C₆H₁₄O₄ C₈H₁₈O₅

Molar Mass (

g/mol )
62.07 106.12 150.17 194.23

Boiling Point (°C) 197.3 244.3 285 324-330

Density (g/cm³) 1.113 1.118 1.122 1.125

Viscosity (cP at

20°C)
16.1 35.7 47.8 61.1
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Experimental Protocols
This section provides detailed methodologies for the synthesis of oligoethylene glycols,

covering both the historical procedures and a representative modern laboratory method.

Historical Synthesis Protocols (Reconstructed)
The following protocols are based on descriptions of the original 19th-century experiments. The

exact quantities and conditions are reconstructions based on the available literature.

3.1.1. Wurtz's Synthesis of Ethylene Glycol (c. 1856)

Step 1: Preparation of Ethylene Diacetate. Ethylene iodide is reacted with a suspension of

silver acetate in a sealed tube. The mixture is heated, leading to a reaction where the iodide

is displaced by the acetate group, forming ethylene diacetate and precipitating silver iodide.

Step 2: Saponification to Ethylene Glycol. The resulting ethylene diacetate is then treated

with an aqueous solution of potassium hydroxide. The mixture is heated to induce

saponification, yielding ethylene glycol and potassium acetate. The ethylene glycol is then

isolated by distillation.

3.1.2. Lourenço's Synthesis of Oligoethylene Glycols (c. 1859)

A mixture of ethylene glycol and ethylene dibromide is heated in a sealed tube. This reaction

leads to the formation of a mixture of oligoethylene glycols with varying chain lengths, along

with the liberation of hydrogen bromide. The resulting oligomers are then separated by

fractional distillation under reduced pressure.

Modern Laboratory Synthesis of Oligoethylene Glycols
Modern methods for synthesizing oligoethylene glycols often involve the ring-opening

polymerization of ethylene oxide. This allows for greater control over the chain length and

distribution of the resulting oligomers.

3.2.1. Anionic Ring-Opening Polymerization of Ethylene Oxide

Materials: Ethylene oxide, a suitable alcohol initiator (e.g., ethylene glycol), and a basic

catalyst (e.g., sodium hydroxide or potassium hydroxide).
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Procedure:

The initiator (ethylene glycol) and catalyst (sodium hydroxide) are charged into a dry, inert-

atmosphere reactor.

The mixture is heated and stirred to form the alkoxide initiator.

Gaseous ethylene oxide is then slowly introduced into the reactor at a controlled

temperature and pressure.

The polymerization proceeds via the nucleophilic attack of the alkoxide on the ethylene

oxide monomer.

The reaction is terminated by the addition of an acid to neutralize the catalyst.

The resulting mixture of oligoethylene glycols can be purified and separated by distillation

or chromatography. The average molecular weight of the product is controlled by the molar

ratio of ethylene oxide to the initiator.

Synthesis Workflows
The following diagrams illustrate the logical flow of the historical and modern synthesis

procedures for oligoethylene glycols.

Wurtz's Synthesis of Ethylene Glycol

Lourenço's Synthesis of Oligoethylene Glycols

Ethylene Iodide Reaction_with_Silver_Acetate
Silver Acetate

Ethylene Diacetate Saponification
Potassium Hydroxide
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Modern Synthesis Workflow

Conclusion
The discovery and development of oligoethylene glycols, from Wurtz's initial synthesis of the

monomer to Lourenço's pioneering work in their polymerization, laid the groundwork for a vast

field of polymer chemistry. The unique properties of these compounds have led to their

widespread use in numerous applications, including as solvents, heat transfer fluids, and,

significantly, in the development of drug delivery systems and other biomedical technologies.

Understanding the historical context and the fundamental chemistry of their synthesis provides
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a valuable foundation for researchers and scientists working with these versatile molecules

today.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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